![molecular formula C26H30N2O5S B297424 Ethyl [4-({2-[(2,5-dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-ethoxyphenoxy]acetate](/img/structure/B297424.png)
Ethyl [4-({2-[(2,5-dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-ethoxyphenoxy]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl [4-({2-[(2,5-dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-ethoxyphenoxy]acetate is a chemical compound that has gained significant attention in scientific research. It is a thiazolidine derivative that has shown potential in various fields of research.
Mechanism of Action
The mechanism of action of Ethyl [4-({2-[(2,5-dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-ethoxyphenoxy]acetate is not fully understood. However, it has been suggested that it may exert its effects by inhibiting the production of pro-inflammatory cytokines, reducing oxidative stress, and activating signaling pathways involved in cell growth and differentiation.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and improve glucose metabolism. It has also been shown to have antimicrobial activity against various bacterial and fungal strains.
Advantages and Limitations for Lab Experiments
The advantages of using Ethyl [4-({2-[(2,5-dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-ethoxyphenoxy]acetate in lab experiments include its potential as a therapeutic agent for various diseases and its low toxicity. However, its limitations include its poor solubility and stability, which may affect its efficacy in certain experiments.
Future Directions
There are various future directions for the research of Ethyl [4-({2-[(2,5-dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-ethoxyphenoxy]acetate. These include further studies on its mechanism of action, optimization of its synthesis method, and development of new derivatives with improved solubility and stability. It also has potential for use in combination therapy with other drugs for the treatment of various diseases.
Conclusion:
This compound is a thiazolidine derivative that has shown potential in various fields of scientific research. It has been studied for its anti-inflammatory, antioxidant, antitumor, and antimicrobial properties, and its potential use in the treatment of diabetes and metabolic disorders. Further research is needed to fully understand its mechanism of action and optimize its synthesis method.
Synthesis Methods
The synthesis of Ethyl [4-({2-[(2,5-dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-ethoxyphenoxy]acetate involves the reaction of 2-ethoxyphenol with ethyl bromoacetate in the presence of a base to form ethyl 2-ethoxy-4-(2-ethoxyphenoxy)but-2-enoate. This intermediate is then reacted with 2,5-dimethylbenzaldehyde and thiosemicarbazide to form this compound.
Scientific Research Applications
Ethyl [4-({2-[(2,5-dimethylphenyl)imino]-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene}methyl)-2-ethoxyphenoxy]acetate has shown potential in various fields of scientific research. It has been studied for its anti-inflammatory, antioxidant, antitumor, and antimicrobial properties. It has also been studied for its potential use in the treatment of diabetes and metabolic disorders.
Properties
Molecular Formula |
C26H30N2O5S |
---|---|
Molecular Weight |
482.6 g/mol |
IUPAC Name |
ethyl 2-[4-[(E)-[2-(2,5-dimethylphenyl)imino-3-ethyl-4-oxo-1,3-thiazolidin-5-ylidene]methyl]-2-ethoxyphenoxy]acetate |
InChI |
InChI=1S/C26H30N2O5S/c1-6-28-25(30)23(34-26(28)27-20-13-17(4)9-10-18(20)5)15-19-11-12-21(22(14-19)31-7-2)33-16-24(29)32-8-3/h9-15H,6-8,16H2,1-5H3/b23-15+,27-26? |
InChI Key |
JAGWEMFFAMTABA-SMQJIGSPSA-N |
Isomeric SMILES |
CCN1C(=O)/C(=C\C2=CC(=C(C=C2)OCC(=O)OCC)OCC)/SC1=NC3=C(C=CC(=C3)C)C |
SMILES |
CCN1C(=O)C(=CC2=CC(=C(C=C2)OCC(=O)OCC)OCC)SC1=NC3=C(C=CC(=C3)C)C |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC(=C(C=C2)OCC(=O)OCC)OCC)SC1=NC3=C(C=CC(=C3)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.